Cas no 2137616-22-7 (1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2137616-22-7
• MF: C₁₀H₁₇ClO₂
• MW: 204.693782567978
• CID: 6429052
• PubChem ID: 165475213
• Update Time: 2025-05-19

1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid
• 2137616-22-7
• EN300-1122623

• Inchi： 1S/C10H17ClO2/c1-7(2)8-4-3-5-10(11,6-8)9(12)13/h7-8H,3-6H2,1-2H3,(H,12,13)
• InChI Key： OACLNWPGCIMDRU-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)O)CCCC(C(C)C)C1

Computed Properties

• Exact Mass: 204.0917075g/mol
• Monoisotopic Mass: 204.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid

Professional Introduction to 1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic Acid (CAS No. 2137616-22-7)

1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137616-22-7, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound consists of a cyclohexane ring substituted with a chloro group at the 1-position and an isopropyl group at the 3-position, coupled with a carboxylic acid functional group at the 1-position. This arrangement imparts distinct reactivity and makes it a valuable intermediate in organic synthesis.

The synthesis of 1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid involves a series of well-defined chemical transformations that highlight the compound's versatility. The process typically begins with the functionalization of cyclohexane derivatives, where selective halogenation and alkylation are crucial steps. The introduction of the chloro group at the 1-position is achieved through electrophilic aromatic substitution or direct chlorination methods, depending on the specific synthetic route. Subsequently, the isopropyl group is introduced via nucleophilic substitution or Grignard reactions, ensuring regioselectivity and high yield. The final step involves carboxylation, which can be accomplished through oxidation or hydrolysis of an ester precursor.

Recent advancements in pharmaceutical research have demonstrated the utility of 1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid as a key intermediate in the synthesis of bioactive molecules. Its structural features make it an attractive building block for designing novel therapeutic agents targeting various biological pathways. For instance, studies have shown its potential in developing compounds that interact with enzymes and receptors involved in inflammatory responses and metabolic disorders. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical modifications, enabling the creation of derivatives with tailored pharmacological properties.

In addition to its role in drug discovery, 1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid has been explored in materials science applications. Its ability to undergo polymerization reactions makes it a candidate for developing new types of polymers with specific mechanical and thermal properties. Researchers have investigated its use in creating cross-linked networks that exhibit enhanced stability and biodegradability, which are crucial for applications in biomedicine and environmental technology. These findings underscore the compound's broad utility beyond traditional pharmaceutical applications.

The chemical reactivity of 1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. Its incorporation into complex molecular frameworks allows chemists to probe electronic effects, steric hindrance, and other factors that influence reaction outcomes. Such studies contribute to a deeper understanding of organic chemistry principles and can lead to innovative approaches for synthesizing complex molecules more efficiently.

The safety profile of 1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid is another critical aspect that has been thoroughly evaluated. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). These precautions align with best practices in chemical research and ensure that researchers can utilize this compound effectively without compromising safety.

The future prospects for 1-chloro-3-(propan-2-yl)cyclohexane-1-carboxylic acid are promising, with ongoing research expanding its applications across multiple domains. As synthetic techniques continue to evolve, new derivatives and functionalized versions of this compound are likely to be developed, further enhancing its utility in drug discovery and material science. Collaborative efforts between academia and industry will be essential in translating these findings into practical applications that benefit society.